Cas no 444667-11-2 (4-(Carboxymethyl)-3-nitrobenzoic acid)

• Product Name: 4-(Carboxymethyl)-3-nitrobenzoic acid
• CAS No: 444667-11-2
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD07783888
• CID: 327527
• PubChem ID: 7213316
• Update Time: 2025-04-19

4-(Carboxymethyl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Carboxymethyl)-3-nitrobenzoic acid
• 4-carboxy-2-nitroBenzeneacetic acid
• Benzeneacetic acid,4-carboxy-2-nitro-
• 3-Nitro-homoterephthalsaeure
• 4-Carboxy-3-nitrophenylacetic acid
• MFCD07783888
• 4-(carboxymethyl)-3-nitrobenzoicacid
• CS-0452586
• AC6156
• 4-(2-hydroxy-2-oxoethyl)-3-nitro-benzoic acid
• DTXSID30428450
• SY018261
• BS-25001
• FT-0644687
• 444667-11-2
• AKOS015836362
• A826588
• DB-051219

• MDL： MFCD07783888
• Inchi： 1S/C9H7NO6/c11-8(12)4-5-1-2-6(9(13)14)3-7(5)10(15)16/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： IKQGHWIOQHURNN-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02700
• Monoisotopic Mass: 225.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.594
• Melting Point: 222-226°C
• Boiling Point: 463.6℃ at 760 mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.639
• PSA: 120.42000
• LogP: 1.44330
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(Carboxymethyl)-3-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives